Cas no 2171819-90-0 (2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid)

• Product Name: 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid
• CAS No: 2171819-90-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6244440
• PubChem ID: 165543085
• Update Time: 2025-09-28

2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid
• 2171819-90-0
• EN300-1495145

• Inchi： 1S/C27H32N2O5/c1-27(2,25(32)29-13-11-18(12-14-29)15-24(30)31)17-28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： JQMPLYTWRYPTGB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid

2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic Acid

The compound 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid, with CAS No. 2171819-90-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a dimethylpropanoyl moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of the Fmoc group in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a crucial role in stabilizing the molecule during synthesis and ensuring the integrity of the amino acid backbone.

The dimethylpropanoyl moiety in this compound adds to its complexity and functionality. This group is known for its ability to enhance the hydrophobicity of molecules, which can be advantageous in drug design for improving bioavailability and membrane permeability. Recent research has explored the use of such groups in creating more stable and effective drug candidates.

The piperidine ring in this compound contributes to its structural rigidity and potential pharmacokinetic properties. Piperidine derivatives are often found in various pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets. The specific substitution pattern on the piperidine ring in this compound further enhances its potential as a lead molecule for drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such complex molecules. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the synthesis of this compound, making it more accessible for research purposes.

In terms of applications, this compound has shown promise in various areas, including as a building block for peptide synthesis, as a ligand in metalloenzyme studies, and as a component in drug delivery systems. Its unique combination of functional groups makes it a valuable tool for researchers exploring novel therapeutic agents.

Moreover, computational studies have been conducted to analyze the electronic properties and potential interactions of this compound with biological targets. These studies have provided insights into its stability, reactivity, and potential binding affinities, further underscoring its importance in modern chemical research.

In conclusion, the compound 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-4-yl}acetic acid (CAS No. 2171819-90-0) stands out as a significant molecule in organic chemistry due to its complex structure and diverse functional groups. Its applications span across various fields, from peptide synthesis to drug design, making it an essential compound for researchers seeking innovative solutions in chemical science.